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Compound of Interest

Fmoc-L-4-
Compound Name:
Phosphonomethylphenylalanine

Cat. No.: B556959

In-Depth Technical Guide: Fmoc-L-4-
Phosphonomethylphenylalanine

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Fmoc-L-4-Phosphonomethylphenylalanine,
a key reagent in peptide synthesis and drug discovery.

Physicochemical Properties

Fmoc-L-4-Phosphonomethylphenylalanine is a derivative of the amino acid phenylalanine.
The defining feature of this compound is the phosphonomethyl group attached to the phenyl
ring, which allows for the introduction of a phosphonate moiety into peptides. The N-terminus is
protected by a fluorenylmethyloxycarbonyl (Fmoc) group, making it suitable for solid-phase
peptide synthesis.

Below is a summary of its key quantitative data:
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Property Value Citations
Molecular Formula C25H24NO7P [1112113114]
Molecular Weight 481.43 g/mol [31[4]

CAS Number 229180-64-7 [11[2][3]

Structural Information

To visualize the relationships between the different chemical identifiers and the core compound,
the following logical diagram is provided.

Logical Relationships of Chemical Identifiers

Fmoc-L-4-Phosphonomethylphenylalanine

is identified by

Molecular Formula Molecular Weight CAS Number
C25H24NO7P 481.43 g/mol 229180-64-7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. Fmoc-L-4-Phosphonomethylphenylalanine | C25H24NO7P | CID 2761489 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. Fmoc-4-(phosphonomethyl)-Phe-OH >98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemimpex.com/products/12621
https://pubchem.ncbi.nlm.nih.gov/compound/2761489
https://www.sigmaaldrich.com/HK/zh/product/sial/09768
https://m.chemicalbook.com/SpectrumEN_229180-64-7_HNMR.htm
https://www.sigmaaldrich.com/HK/zh/product/sial/09768
https://m.chemicalbook.com/SpectrumEN_229180-64-7_HNMR.htm
https://www.chemimpex.com/products/12621
https://pubchem.ncbi.nlm.nih.gov/compound/2761489
https://www.sigmaaldrich.com/HK/zh/product/sial/09768
https://www.benchchem.com/product/b556959?utm_src=pdf-body-img
https://www.benchchem.com/product/b556959?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/12621
https://pubchem.ncbi.nlm.nih.gov/compound/2761489
https://pubchem.ncbi.nlm.nih.gov/compound/2761489
https://www.sigmaaldrich.com/HK/zh/product/sial/09768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. FMOC-L-4-PHOSPHONOMETHYLPHENYLALANINE(229180-64-7) 1H NMR
[m.chemicalbook.com]

 To cite this document: BenchChem. [Fmoc-L-4-Phosphonomethylphenylalanine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556959#fmoc-I-4-phosphonomethylphenylalanine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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